Cas no 630107-87-8 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)-)

4-Chloro-1-(2-pyrimidinyl)-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with a chloro group at the 4-position and a pyrimidinyl moiety at the 1-position. This structure imparts significant utility in medicinal chemistry and pharmaceutical research, particularly as a versatile intermediate in the synthesis of kinase inhibitors and other biologically active molecules. Its rigid, fused-ring system enhances binding affinity to target proteins, while the chloro and pyrimidinyl groups offer reactive sites for further functionalization. The compound's high purity and stability make it suitable for precision applications in drug discovery and development. Its well-defined synthetic pathway ensures reproducibility for research and industrial use.

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)- structure

630107-87-8 structure

Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)-

CAS No:630107-87-8

MF:C₉H₅ClN₆

MW:232.629198789597

CID:1648954

PubChem ID:23400191

Update Time:2025-06-07

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)-
- 630107-87-8
- 4-Chloro-1-(2-pyrimidinyl)-1H-pyrazolo[3,4-d]pyrimidine
- SCHEMBL12000878
- 4-Chloro-1-(pyrimidin-2-yl)-1h-pyrazolo[3,4-d]pyrimidine
- 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine
- DB-153627
- CS-0299758
- EN300-684732
- Inchi： 1S/C9H5ClN6/c10-7-6-4-15-16(8(6)14-5-13-7)9-11-2-1-3-12-9/h1-5H
- InChI Key： QZGVREHUUDMCOB-UHFFFAOYSA-N
- SMILES： ClC1=C2C=NN(C3N=CC=CN=3)C2=NC=N1

Computed Properties

Exact Mass: 232.02665
Monoisotopic Mass: 232.0264219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 69.4Å²

Experimental Properties

PSA: 69.38

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-pyrimidinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-684732-0.05g	2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine	630107-87-8		0.05g	$683.0	2023-05-29
Enamine	EN300-684732-0.1g	2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine	630107-87-8		0.1g	$715.0	2023-05-29
Enamine	EN300-684732-0.25g	2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine	630107-87-8		0.25g	$748.0	2023-05-29
Enamine	EN300-684732-0.5g	2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine	630107-87-8		0.5g	$781.0	2023-05-29
Enamine	EN300-684732-1.0g	2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine	630107-87-8		1g	$813.0	2023-05-29
Enamine	EN300-684732-2.5g	2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine	630107-87-8		2.5g	$1594.0	2023-05-29
Enamine	EN300-684732-5.0g	2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine	630107-87-8		5g	$2360.0	2023-05-29
Enamine	EN300-684732-10.0g	2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}pyrimidine	630107-87-8		10g	$3500.0	2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1370428-50mg	4-Chloro-1-(pyrimidin-2-yl)-1h-pyrazolo[3,4-d]pyrimidine	630107-87-8	98%	50mg	￥14748.00	2024-05-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1370428-100mg	4-Chloro-1-(pyrimidin-2-yl)-1h-pyrazolo[3,4-d]pyrimidine	630107-87-8	98%	100mg	￥16725.00	2024-05-06